Cas no 1805980-90-8 (Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805980-90-8
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4879255
• Update Time: 2025-05-22

Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-11(17)7-3-6(4-12)9(10(13)14)16-8(7)5-15/h3,10H,2,4H2,1H3
• InChI Key： MOVBRNDJDAHYPP-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.2
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Guide to Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805980-90-8)

Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805980-90-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, cyano, and difluoromethyl substituents, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₁₁H₉ClF₂N₂O₂, and it is widely recognized for its role in the development of novel bioactive molecules.

The growing interest in pyridine-based compounds like Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate is driven by their versatility in drug discovery and crop protection. Researchers are particularly intrigued by the compound's potential to act as a building block for heterocyclic chemistry, a field that has gained traction due to its relevance in designing new therapeutics and agrochemicals. With the rise of precision medicine and sustainable agriculture, this compound is increasingly sought after for its ability to contribute to innovative solutions.

One of the key features of Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate is its structural adaptability, which allows for further functionalization. The presence of a chloromethyl group enables nucleophilic substitution reactions, while the cyano group offers opportunities for conversion into carboxylic acids, amides, or other nitrogen-containing functionalities. The difluoromethyl moiety enhances the compound's metabolic stability, a critical factor in pharmaceutical applications. These attributes make it a preferred choice for chemists working on small molecule drug development and agrochemical innovation.

In the pharmaceutical sector, Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate is often utilized in the synthesis of kinase inhibitors and antimicrobial agents. Kinase inhibitors are a hot topic in oncology research, as they target specific pathways involved in cancer progression. The compound's ability to introduce fluorine atoms into molecules is particularly valuable, given the growing demand for fluorinated pharmaceuticals due to their enhanced bioavailability and stability. Additionally, its role in agrochemical synthesis aligns with the industry's focus on developing environmentally friendly pesticides and herbicides with reduced ecological impact.

From a commercial perspective, the demand for Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate is expected to rise, driven by advancements in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and intermediates are actively stocking this compound to meet the needs of academic and industrial researchers. Its CAS No. 1805980-90-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the chemical industry shifts toward green chemistry and sustainable practices, this compound's synthetic pathways are being optimized for minimal environmental impact.

For researchers seeking reliable sources of Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate, it is essential to verify the supplier's credentials and ensure high purity levels. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to confirm the compound's identity and quality. Storage recommendations typically include keeping the material in a cool, dry place, away from light and moisture, to maintain its stability over time.

In conclusion, Ethyl 3-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805980-90-8) is a multifaceted compound with broad applications in medicinal and agricultural chemistry. Its unique structural features and reactivity profile make it an indispensable tool for scientists exploring new frontiers in drug discovery and crop protection. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.